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Introduction
Krypton-85 (⁸⁵Kr), a radioactive noble gas with a half-life of 10.76 years, is a key tracer for

dating young groundwater recharged within the last 50 years.[1][2] Its primary source in the

atmosphere is from the reprocessing of nuclear fuel, which has led to a relatively well-

documented increase in its atmospheric concentration over the past several decades.[3][4][5]

Because Krypton is a noble gas, it is chemically inert and its transport in groundwater is

relatively simple to model, making it an ideal tracer for hydrological studies.[6] This application

note provides detailed protocols for the analysis of ⁸⁵Kr in geological samples, primarily

groundwater, using two principal analytical techniques: Atom Trap Trace Analysis (ATTA) and

Low-Level Counting (LLC) of beta decay.

Principle of Krypton-85 Dating
The concentration of ⁸⁵Kr in groundwater is a function of its atmospheric concentration at the

time of recharge and the radioactive decay that has occurred since the water was isolated from

the atmosphere. By measuring the current ⁸⁵Kr concentration in a groundwater sample and

comparing it to the known historical atmospheric ⁸⁵Kr concentration curve, the "age" of the

groundwater (the time since recharge) can be determined. Any presence of ⁸⁵Kr can also

indicate a mixture with younger water sources.[7]
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Two primary methods are employed for the measurement of the low concentrations of ⁸⁵Kr

found in geological samples:

Atom Trap Trace Analysis (ATTA): A laser-based atom-counting technique that offers high

selectivity and sensitivity, allowing for the analysis of very small samples.[6][8] ATTA works

by selectively capturing and detecting individual ⁸⁵Kr atoms in a magneto-optical trap based

on their specific optical transition frequencies.[9]

Low-Level Counting (LLC): This method measures the beta particles emitted during the

radioactive decay of ⁸⁵Kr.[10] It typically requires larger sample sizes than ATTA but can be a

more accessible technique. The analysis is often performed using a liquid scintillation

counter or a gas proportional counter.[11][12]

Data Presentation
The following tables summarize key quantitative data related to Krypton-85 analysis.

Table 1: Properties of Krypton-85

Property Value

Half-life 10.76 ± 0.02 years[6]

Decay Mode
Beta (β) emission (99.57%), Beta/Gamma (β/γ)

emission (0.43%)[13]

Maximum Beta Energy 687 keV[13][14]

Effective Age Range 2 - 55 years[6]

Atmospheric Isotopic Abundance ~2 x 10⁻¹¹[6]

Table 2: Comparison of Analytical Methods
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Parameter
Atom Trap Trace Analysis
(ATTA)

Low-Level Counting (LLC)

Principle
Laser-based single atom

counting[6][8]

Measurement of beta

decay[10]

Typical Sample Requirement

(Water)

50 - 100 L (to extract 5-10 µL

of Kr gas)[1]
~200 L[10]

Typical Sample Requirement

(Krypton Gas)
1-10 µL (STP)[1][9] ~15 µL (STP)[10]

Analysis Time ~4 hours per sample[1]

Up to 7 days for complete

analysis, with counting times of

~10,000 min[10][15]

Detection Limit Single atom detection[8]
25 mBq per mL (STP) of

Krypton[10]

Measurement Uncertainty 3-5%[1] < 10%[15]

Experimental Protocols
The overall process for ⁸⁵Kr analysis consists of three main stages: sample collection (gas

extraction), gas purification, and isotopic analysis.[6]

Protocol 1: Sample Collection - Degassing of
Groundwater
This protocol describes the extraction of dissolved gases from a large volume of groundwater.

Materials:

Submersible pump

Gas extraction system (e.g., membrane contactor or helium flushing system)[10][16]

Gas collection cylinder/bag

Flow meter

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://atta.ustc.edu.cn/en-us/events/attaprimer.html
https://inis.iaea.org/records/yb1g1-zwn49/files/42081480.pdf
https://pubmed.ncbi.nlm.nih.gov/1321105/
https://www.researchgate.net/publication/313857407_Rapid_processing_of_85KrKr_ratios_using_Atom_Trap_Trace_Analysis
https://pubmed.ncbi.nlm.nih.gov/1321105/
https://www.researchgate.net/publication/313857407_Rapid_processing_of_85KrKr_ratios_using_Atom_Trap_Trace_Analysis
https://archiv.ub.uni-heidelberg.de/volltextserver/30329/
https://pubmed.ncbi.nlm.nih.gov/1321105/
https://www.researchgate.net/publication/313857407_Rapid_processing_of_85KrKr_ratios_using_Atom_Trap_Trace_Analysis
https://pubmed.ncbi.nlm.nih.gov/1321105/
https://inis.iaea.org/records/zskv6-6n945
https://inis.iaea.org/records/yb1g1-zwn49/files/42081480.pdf
https://pubmed.ncbi.nlm.nih.gov/1321105/
https://www.researchgate.net/publication/313857407_Rapid_processing_of_85KrKr_ratios_using_Atom_Trap_Trace_Analysis
https://inis.iaea.org/records/zskv6-6n945
https://atta.ustc.edu.cn/en-us/events/attaprimer.html
https://pubmed.ncbi.nlm.nih.gov/1321105/
https://www.researchgate.net/publication/349489143_In-situ_sampling_for_krypton-85_groundwater_dating
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pressure and temperature sensors

Procedure:

Select a suitable well and purge it to ensure the sample is representative of the aquifer.

Pump groundwater at a constant, measured flow rate through the gas extraction system.

For Helium Flushing: Flush the water sample with helium to extract the dissolved gases.[10]

For Membrane Contactor: Pass the water through a membrane contactor which facilitates

the transfer of dissolved gases into a collection volume.[16]

Collect the extracted gas mixture in a pre-evacuated gas cylinder or a specialized gas bag.

Record the total volume of water degassed and the total volume of gas collected. Also,

record the temperature and pressure of the collected gas. A water sample of about 200 L is

typically required for LLC[10], while 50-100 L is sufficient for ATTA.[1]

Protocol 2: Krypton Purification
This protocol outlines the separation and purification of Krypton from the collected gas sample.

Materials:

Vacuum line

Cryogenic traps (e.g., liquid nitrogen cooled activated charcoal traps)[12]

Gas chromatograph (GC)[10][12]

Titanium sponge furnace (for removal of reactive gases)

Pressure gauges

Procedure:

Introduce the collected gas sample into the vacuum purification line.
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Remove water vapor by passing the gas through a cold trap (e.g., at -80°C).

Cryogenically separate bulk gases like nitrogen, oxygen, and argon from krypton. This is

often achieved by repeated adsorption on activated charcoal at liquid nitrogen temperature,

followed by fractional desorption.[10]

Remove reactive gases (like O₂) and hydrocarbons by passing the gas through a hot

titanium sponge furnace.

Further purify the krypton fraction and separate it from xenon using a gas chromatograph.

[12]

Collect the purified krypton sample in a small, sealed container suitable for the chosen

analytical method.

Protocol 3A: Isotopic Analysis by Atom Trap Trace
Analysis (ATTA)
Procedure:

Introduce the purified krypton sample into the ATTA apparatus.[6]

The krypton atoms are excited to a metastable state.[8]

A laser system is tuned to the specific resonance frequency of ⁸⁵Kr atoms.[9]

The tuned lasers cool and trap the ⁸⁵Kr atoms in a magneto-optical trap.

The trapped ⁸⁵Kr atoms are detected by their fluorescence, allowing for the counting of

individual atoms.[6]

The ratio of ⁸⁵Kr to a stable krypton isotope (measured independently) is determined to

calculate the ⁸⁵Kr concentration.

Protocol 3B: Isotopic Analysis by Low-Level Counting
(LLC)
Procedure:
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Transfer the purified krypton sample into a proportional counter or mix it with a scintillation

cocktail in a vial.[10][11] Methane is often used as a counting gas in proportional counters.

[10]

Place the sample in a low-level beta counter, which is heavily shielded to reduce background

radiation.

Count the beta decay events over an extended period (e.g., 10,000 minutes) to achieve

sufficient statistical precision.[10]

Calibrate the counter with a ⁸⁵Kr standard of known activity.

Calculate the ⁸⁵Kr activity in the sample based on the measured count rate, counting

efficiency, and the volume of krypton analyzed.

Mandatory Visualizations
Caption: Experimental workflow for Krypton-85 analysis in groundwater samples.
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Caption: Logical relationship for dating groundwater using the Krypton-85 method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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